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Polymorphic Forms and Relative Stability

Nilutamide can exist in multiple crystalline forms, or polymorphs. The commercial form (Form I) is the

most thermodynamically stable, while other forms are metastable [1] [2].

The table below summarizes the identified polymorphs and their key characteristics:

Polymorph Designation
Relative
Thermodynamic
Stability

Key Characteristics and Isolation
Methods

Form I Commercial

Form

Most stable

(monotropically related
to Form II) [1]

Readily crystallizes under ambient

conditions; structure confirmed by single-
crystal X-ray diffraction [1] [2].

Form II Metastable
Polymorph

Less stable than Form
I [1]

Can be obtained via cocrystallization or
lyophilization; pure Form II isolated at

ambient temperature using
FmocFF/acetonitrile organogel [1] [2].

Form III Metastable
Polymorph

Stability relationship
not fully detailed

Considered an "elusive" polymorph;
structure solved by single-crystal X-ray

diffraction [1].
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Polymorph Designation
Relative
Thermodynamic
Stability

Key Characteristics and Isolation
Methods

Other Forms Forms IV & V Information not
available

Mentioned as among five identified forms;
no detailed data in searched literature [2].

Chloroform
Solvate

Solvate Form Stability relative to neat
forms not specified

Newly reported structure; single-crystal X-
ray diffraction confirms a 1:1 nilutamide-

chloroform stoichiometry [2].

Experimental Stability and Energetic Data

The following table consolidates the key experimental and computational findings regarding nilutamide's

stability.

Analysis Method Key Findings on Stability and Energetics

Structural &
Thermodynamic
Study

Forms I and II are monotropically related (Form I is stable at all temperatures

below melting). Comprehensive stability ranking: Form I > Form II > Form III
[1].

Lattice Energy
Calculations

Periodic DFT methods (B3LYP-D3/6-31(F+)G(d,p) and PBEh-3c/def2-mSVP)
provided accurate lattice energy values for Form I against experimental data.

PIXEL and PBEh-3c methods correctly predicted the stability order of Forms I
and II [1].

Solution Calorimetry Used to determine the relative stability of Forms I and II, confirming Form I as
the thermodynamically most stable solid phase [1].

Thermal Analysis Revealed that the organogel matrix used to crystallize Form II not only
templates its formation but also affects its thermal transformation pathway [2].

Detailed Experimental Protocols
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For researchers looking to reproduce these studies, here are the methodologies for key experiments cited in

the literature.

Isolation of Polymorphs via Gel-Mediated Crystallization

This protocol describes a method to obtain pure nilutamide Form II under mild conditions [2].

Gel Preparation: A low-molecular-weight gelator, FmocFF, is dissolved in a suitable organic solvent

(e.g., acetonitrile) at a concentration of 15% w/v. The mixture is heated until the gelator dissolves
completely.

Drug Loading: Nilutamide is added to the hot gelator solution to create a supersaturated solution.
The study used temperatures of 25°C and 35°C to achieve different supersaturation levels.

Crystallization: The hot solution is cooled to room temperature and left undisturbed for 2 to 5 days.
Crystallization occurs within the resulting gel matrix.

Polymorph Control: The specific solvent and supersaturation level critically influence the outcome.
For example, using an acetonitrile-based FmocFF organogel (F-ACN) at a lower supersaturation

(CNil@25°C) yielded distinct needle-like crystals of Form II.

Structural and Thermodynamic Investigation

This methodology provides a framework for a comprehensive polymorph study [1].

Polymorph Generation: Alternative polymorphs (Form II and Form III) were obtained through
attempts at cocrystallization and via lyophilization.

Structural Elucidation: The crystal structures of all polymorphs were determined using single-
crystal X-ray diffraction.

Stability and Energetics:
Thermal Analysis: Techniques like Differential Scanning Calorimetry (DSC) were used to study

melting behavior and solid-solid transitions.
Solution Calorimetry: The enthalpy of solution was measured to determine the relative

stability of the polymorphs.
Lattice Energy Calculation: The performance of various computational methods (DFT-D,

semi-empirical, PIXEL) was compared for calculating lattice energy and ranking polymorph
stability.

Logical Workflow for Polymorph Stability Study
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The diagram below outlines the key steps and decision points in a comprehensive polymorph stability study,

integrating the experimental methods discussed.

Logical workflow for a polymorph stability study, integrating generation, characterization, and analysis

phases.

Limitations and Research Gaps

While the search results confirm nilutamide's polymorphism and establish a clear stability ranking, they lack

extensive published quantitative data. Specific physicochemical properties like solubility, dissolution rates,

and melting points for individual polymorphs are not detailed in the current search findings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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